Cas no 191719-02-5 ((4-amino-3-bromo-phenyl) methanesulfonate)

• Product name: (4-amino-3-bromo-phenyl) methanesulfonate
• CAS No: 191719-02-5
• MF: C₇H₈BrNO₃S
• MW: 266.112319946289
• CID: 1385039
• PubChem ID: 131850499

(4-amino-3-bromo-phenyl) methanesulfonate Chemical and Physical Properties

Names and Identifiers

• (4-amino-3-bromo-phenyl) methanesulfonate
• 4-Amino-3-bromophenyl methanesulfonate
• phenol, 4-amino-3-bromo-, methanesulfonate (ester)
• LogP
• 4-amino-3-bromo-7-(3,4,5-trimethoxyphenyl)thieno[3,2-c]pyridine
• Thieno[3,2-c]pyridin-4-amine,3-bromo-7-(3,4,5-trimethoxyphenyl)
• Phenol, 4-amino-3-bromo-, 1-methanesulfonate
• DTXSID201258155
• 191719-02-5

• Inchi： InChI=1S/C7H8BrNO3S/c1-13(10,11)12-5-2-3-7(9)6(8)4-5/h2-4H,9H2,1H3
• InChI Key： QFVBKLHGLMJCCA-UHFFFAOYSA-N
• SMILES： CS(=O)(=O)OC1=CC(=C(C=C1)N)Br

Computed Properties

• Exact Mass: 264.94100
• Monoisotopic Mass: 264.94083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.77000
• LogP: 3.03170